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For Researchers, Scientists, and Drug Development Professionals

Introduction
NP-C86 is a novel small molecule compound designed to enhance insulin sensitivity by

stabilizing the long noncoding RNA (lncRNA) GAS5.[1][2][3][4][5][6] In metabolic disorders such

as Type 2 Diabetes Mellitus (T2DM), GAS5 levels are often downregulated, leading to impaired

insulin signaling and reduced glucose uptake.[1][2][3][4][5][6] NP-C86 works by disrupting the

interaction between GAS5 and UPF-1, an RNA helicase involved in nonsense-mediated decay,

thereby preventing GAS5 degradation.[3][4][6] The subsequent increase in GAS5 levels

enhances the expression of the insulin receptor, leading to improved insulin signaling and

greater glucose uptake in cells.[1][2][3][4][5][6]

These application notes provide detailed protocols for assessing the in vivo and in vitro effects

of NP-C86 on insulin sensitivity. The included methodologies are intended to guide researchers

in pharmacology, metabolic diseases, and drug discovery through the process of evaluating the

therapeutic potential of NP-C86 and similar compounds.

Mechanism of Action of NP-C86
The mechanism by which NP-C86 enhances insulin sensitivity is centered on the stabilization

of the lncRNA GAS5. This stabilization leads to a cascade of events that ultimately improves

cellular response to insulin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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